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Compound of Interest

Compound Name: Latifolin

Cat. No.: B1203211

For researchers, scientists, and drug development professionals, the proper handling and
disposal of chemical compounds are paramount to ensuring a safe and compliant laboratory
environment. Latifolin, a neoflavonoid isolated from Dalbergia odorifera, has garnered interest
for its anti-inflammatory and anti-oxidative properties. While specific disposal guidelines for
Latifolin are not readily available, a comprehensive disposal plan can be formulated by

adhering to best practices for handling similar flavonoid compounds and general laboratory
chemical waste.

This guide provides a procedural, step-by-step approach to the safe disposal of Latifolin-

containing waste streams, ensuring the protection of laboratory personnel and the
environment.

Key Properties for Safe Handling and Disposal

Understanding the known characteristics of a compound is the first step in establishing safe
handling and disposal protocols. The following table summarizes key information for Latifolin.
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Property Value/iInformation Source
Molecular Formula C17H1804 PubChem[1]
CAS Number 10154-42-4 ChemFaces|2]

Chloroform, Dichloromethane,
Solubility Ethyl Acetate, DMSO, Acetone, ChemFaces[2]

etc.

The heartwood of Dalbergia
Source ) ChemFaces|2]
odorifera T. Chen

Strong DPPH-scavenger,
attenuates inflammatory
Biological Activity responses, displays ChemFaces, MDPI[2][3]
anticarcinogenic and antifungal
activity.[2][3]

Step-by-Step Disposal Protocol for Latifolin Waste

The following protocol outlines the critical steps for the safe and compliant disposal of waste
containing Latifolin.

Step 1: Waste Characterization and Hazard Assessment

Before any disposal action is taken, a thorough characterization of the waste stream is
mandatory.

« ldentify All Constituents: Create a detailed list of all chemicals present in the waste. This
includes Latifolin, any solvents used (e.g., DMSO, ethanol), and potential reaction
byproducts.

o Consult Safety Data Sheets (SDS): Review the SDS for all components of the waste mixture.
In the absence of a specific SDS for Latifolin, data from similar flavonoids can be
informative. The responsibility for determining if the waste is hazardous lies with the waste
generator.[4]

Step 2: Waste Segregation
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Proper segregation is crucial to prevent dangerous chemical reactions and to ensure compliant
disposal.

e Non-Hazardous Latifolin Waste: If the hazard assessment concludes that the waste is non-
hazardous (e.g., very dilute aqueous solutions of Latifolin), it should be collected in a
designated non-hazardous chemical waste container. Do not mix with hazardous waste.[4]

o Hazardous Latifolin Waste: If Latifolin is mixed with hazardous solvents or other toxic
materials, the entire mixture is to be treated as hazardous waste.[4] This waste must be
collected in a separate, clearly labeled hazardous waste container.[5]

Step 3: Container Selection and Labeling

The choice of container and proper labeling are critical for safety and compliance.

e Choose a Compatible Container: Use a container that is chemically resistant to all
components of the waste mixture and has a secure, leak-proof lid.[4]

o Label Accurately: The container must be clearly labeled as "Hazardous Waste" (if applicable)
and include a complete list of its contents with the concentration of each component.[4]

Step 4: Storage and Disposal

Store and dispose of the waste according to institutional and local regulations.

o Temporary Storage: Store waste containers in a designated satellite accumulation area that
is secure and away from general laboratory traffic.

o Arrange for Pickup: Contact your institution's Environmental Health and Safety (EHS) office
to schedule a pickup for the hazardous waste.[5] Do not dispose of chemical waste down the
drain unless explicitly permitted by your institution's guidelines for specific, neutralized, and
dilute solutions.[6]

Latifolin Disposal Workflow
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Caption: A workflow diagram illustrating the decision-making process for the proper disposal of
Latifolin waste.

By following these procedural steps, laboratory professionals can manage Latifolin waste
streams responsibly, ensuring a safe working environment and adherence to regulatory
requirements. Always consult your institution's specific safety and disposal guidelines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Navigating the Disposal of Latifolin: A Comprehensive
Guide to Safety and Compliance]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1203211#latifolin-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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